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An authoritative guide to the analytical characterization of 2-Butyl-1H-imidazole-4-
carbaldehyde, this document provides a suite of detailed application notes and protocols for
researchers, scientists, and professionals in drug development. The methodologies outlined
are designed to ensure the robust confirmation of identity, purity, and structural integrity, which
are critical for regulatory compliance and successful research outcomes.

Introduction: The Analytical Imperative

2-Butyl-1H-imidazole-4-carbaldehyde (CAS No: 68282-49-5) is a key heterocyclic building
block in medicinal chemistry.[1] Its substituted imidazole core is a feature in numerous
pharmacologically active agents, making it a valuable intermediate in the synthesis of novel
therapeutics.[2] Rigorous analytical characterization is paramount to guarantee the quality,
consistency, and reliability of this intermediate, thereby ensuring the validity of subsequent
synthetic steps and the safety profile of the final active pharmaceutical ingredient (API).

This guide presents a multi-technique approach for the comprehensive analysis of 2-Butyl-1H-
imidazole-4-carbaldehyde, grounded in fundamental scientific principles and established best
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practices. We will delve into spectroscopic and chromatographic methods, explaining not just
the procedural steps but the underlying rationale for each experimental choice.

Compound Information

Property Value Reference

2-butyl-1H-imidazole-4-

IUPAC Name [1]
carbaldehyde

CAS Number 68282-49-5 [1][3]

Molecular Formula CsH12N20 [1]

Molecular Weight 152.19 g/mol [1]
Colorless to pale yellow liquid

Appearance ) [3]
or solid

B Soluble in organic solvents like
Solubility [3]
methanol, DMSO

Recommended Analytical Workflow

A holistic characterization of 2-Butyl-1H-imidazole-4-carbaldehyde relies on the synergistic
use of multiple analytical techniques. Each method provides a unique piece of the structural
puzzle. The recommended workflow ensures that identity, structure, purity, and composition are
all thoroughly vetted.
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Caption: Recommended analytical workflow for comprehensive characterization.

Spectroscopic Methods for Structural Elucidation

Spectroscopy is the cornerstone of chemical characterization, providing direct insight into the

molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy is the most powerful technique for unambiguous structure

determination. It probes the chemical environment of magnetically active nuclei (*H and 13C),

revealing detailed information about atom connectivity and stereochemistry. For 2-Butyl-1H-

imidazole-4-carbaldehyde, *H NMR will confirm the presence and connectivity of the butyl,
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imidazole, and aldehyde protons, while 3C NMR will identify all unique carbon atoms in the
molecule.[4][5]

Protocol: *H and C NMR Analysis
o Sample Preparation: Accurately weigh 5-10 mg of the compound.[4][5]

e Solvent Selection: Dissolve the sample in ~0.6 mL of a suitable deuterated solvent in an
NMR tube.

o DMSO-ds (Deuterated Dimethyl Sulfoxide): Recommended choice. It effectively solubilizes
the compound and allows for the observation of the exchangeable N-H proton of the
imidazole ring.

o CDCIs (Deuterated Chloroform): A viable alternative, though the N-H proton signal may be
broader or exchange out.

e Instrumentation:
o Spectrometer: Utilize a 400 MHz (or higher) NMR spectrometer for optimal resolution.

o Acquisition: Acquire a standard *H spectrum, followed by a 13C{*H} (proton-decoupled)
spectrum.

o Data Processing: Process the raw data (FID) with Fourier transformation, phase correction,
and baseline correction. Calibrate the chemical shift scale using the residual solvent peak
(DMSO-de: 0 2.50 ppm for *H, & 39.52 ppm for 13C).

Expected Spectral Data

The following table outlines the predicted chemical shifts (d) in ppm. Actual values may vary
slightly based on solvent and concentration.
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Predicted & e . .
1H NMR Multiplicity Integration Assignment
(ppm)
Aldehyde ~9.5-10.0 Singlet (s) 1H -CHO
Imidazole Ring ~7.5-85 Singlet (s) 1H C5-H
] Broad Singlet (br
Imidazole N-H ~12.0-14.0 | 1H N1-H
s
) -CH2-CH2-CHz2-
Butyl o-CH2 ~2.7-2.9 Triplet (t) 2H
CHs
-CH2-CH2-CHz2-
Butyl p-CH:2 ~1.6-1.8 Sextet 2H
CHs
-CH2-CH2-CHz2-
Butyl y-CH:z ~1.3-15 Sextet 2H
CHs
] -CH2-CH2-CH:-
Butyl -CHs ~0.9-1.0 Triplet (t) 3H
CHs
13C NMR Predicted & (ppm) Assighment
Aldehyde ~185.0 -CHO
Imidazole Ring ~150.0 C2 (butyl-substituted)
Imidazole Ring ~140.0 C4 (aldehyde-substituted)
Imidazole Ring ~125.0 C5
Butyl a-CH2 ~28.0 -CH2-CH2-CH2-CHs
Butyl B-CH:2 ~30.0 -CH2-CH2-CH2-CHs
Butyl y-CHz ~22.0 -CH2-CH2-CH2-CHs
Butyl 6-CHs ~13.5 -CH2-CH2-CH2-CHs

Note on Hydrate Formation: In aqueous or protic solutions, imidazole aldehydes can exist in
equilibrium with a hydrate (gem-diol) form, which can lead to additional, distinct signals in the
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NMR spectrum. This is less of a concern in aprotic solvents like DMSO-de.

Mass Spectrometry (MS)

Principle: Mass spectrometry provides a precise measurement of the mass-to-charge ratio
(m/z) of ionized molecules. It is the definitive method for confirming the molecular weight of a
compound.[6] High-resolution mass spectrometry (HRMS) can further confirm the elemental
composition.

Protocol: LC-MS Analysis

o Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable
solvent such as methanol or acetonitrile.

e Instrumentation: Use a Liquid Chromatography-Mass Spectrometry (LC-MS) system.

o lonization Source: Electrospray lonization (ESI) in positive ion mode is recommended due
to the basic nitrogen atoms in the imidazole ring, which are readily protonated.

o Mass Analyzer: A Quadrupole, Time-of-Flight (TOF), or Orbitrap analyzer can be used.

o Data Acquisition: Acquire data in full scan mode to detect the protonated molecular ion
[M+H]*.

Expected Data

e Molecular lon: A prominent peak should be observed at m/z 153.10 (Calculated for
[CsH12N20 + H]* = 153.1028).

o Fragmentation: While fragmentation is less extensive in ESI compared to other techniques,
some loss of the butyl group or aldehyde group may be observed in MS/MS experiments,
further confirming the structure.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle: FT-IR spectroscopy measures the absorption of infrared radiation by a molecule,
causing vibrations of its chemical bonds. It is an excellent, rapid technique for identifying the
functional groups present.[7][8]
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Protocol: FT-IR Analysis

o Sample Preparation: As the compound can be a liquid or low-melting solid, the easiest and
most common method is using an Attenuated Total Reflectance (ATR) accessory. Place a
small drop of the sample directly onto the ATR crystal.

o Data Acquisition: Record the spectrum, typically over a range of 4000-400 cm~1.

o Data Analysis: Identify the characteristic absorption bands corresponding to the functional
groups in the molecule.

Expected Characteristic Absorption Bands

Wavenumber ] . .
( , Vibration Type Functional Group Reference
cm-
3400 - 3100 (broad) N-H Stretch Imidazole Ring [9]
2955, 2870 C-H Stretch (aliphatic)  Butyl Group [2]
C-H Stretch (Fermi
~2820, ~2720 Aldehyde
resonance)
~1675 (strong) C=0 Stretch Aldehyde [8]
~1590, ~1480 C=N, C=C Stretch Imidazole Ring [7119]

Chromatographic Methods for Purity Assessment

Chromatography is essential for separating the target compound from any impurities, starting
materials, or by-products, allowing for accurate purity determination.

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is the industry standard for assessing the purity of pharmaceutical compounds.
[10] It separates components of a mixture based on their differential partitioning between a
stationary phase (the column) and a mobile phase. By using a UV detector, the percentage
purity of the target compound can be calculated based on its peak area relative to the total
area of all peaks in the chromatogram.
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Caption: A typical experimental workflow for HPLC purity analysis.

Protocol: Reverse-Phase HPLC Method

+ Sample Preparation: Accurately prepare a stock solution of 2-Butyl-1H-imidazole-4-
carbaldehyde at ~1.0 mg/mL in methanol. Dilute this stock solution with the mobile phase to
a final concentration of ~0.1 mg/mL.
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o Chromatographic Conditions: The following provides a robust starting point for method
development.[10][11]

Parameter Recommended Condition

Column C18, 4.6 x 150 mm, 5 um particle size
Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Start at 10% B, ramp to 90% B over 15 min,

Gradient hold for 2 min, return to 10% B and equilibrate
for 3 min.

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection UV at 220 nm

Injection Volume 10 uL

o Data Analysis: Integrate all peaks in the resulting chromatogram. Calculate the area
percentage of the main peak corresponding to 2-Butyl-1H-imidazole-4-carbaldehyde to
determine the purity.

Conclusion and Data Synthesis

The comprehensive characterization of 2-Butyl-1H-imidazole-4-carbaldehyde is achieved not
by a single technique, but by the logical synthesis of data from multiple orthogonal methods.
NMR confirms the precise atomic structure, MS verifies the molecular weight and elemental
formula, FT-IR provides a rapid check of functional groups, and HPLC delivers a quantitative
measure of purity. Together, these methods provide an unassailable analytical package,
ensuring the compound meets the high standards required for research and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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